Cas no 1804092-16-7 (7-Methylthio-1H-benzimidazole-6-carboxamide)

• Product Name: 7-Methylthio-1H-benzimidazole-6-carboxamide
• CAS No: 1804092-16-7
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 4824775
• Update Time: 2025-06-12

7-Methylthio-1H-benzimidazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Methylthio-1H-benzimidazole-6-carboxamide

• Inchi： 1S/C9H9N3OS/c1-14-8-5(9(10)13)2-3-6-7(8)12-4-11-6/h2-4H,1H3,(H2,10,13)(H,11,12)
• InChI Key： HXQNDVHSZSNARA-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(N)=O)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.9
• Topological Polar Surface Area: 97.1

Additional information on 7-Methylthio-1H-benzimidazole-6-carboxamide

Professional Introduction to 7-Methylthio-1H-benzimidazole-6-carboxamide (CAS No. 1804092-16-7)

7-Methylthio-1H-benzimidazole-6-carboxamide, with the CAS number 1804092-16-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a methylthio group and a carboxamide moiety in its molecular structure imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation.

The compound belongs to the benzimidazole class of molecules, which are well-known for their broad spectrum of biological activities. Benzimidazoles have been extensively studied for their roles in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The specific modification of 7-Methylthio-1H-benzimidazole-6-carboxamide with a methylthio group at the 7-position and a carboxamide group at the 6-position enhances its pharmacological profile, potentially making it more effective in modulating biological pathways.

Recent research has highlighted the importance of benzimidazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications in the benzimidazole core can significantly alter its biological activity. For instance, the introduction of sulfur-containing groups, such as the methylthio moiety, can enhance binding affinity to biological targets. This has led to the exploration of such derivatives as inhibitors of enzymes and receptors involved in disease processes.

In particular, 7-Methylthio-1H-benzimidazole-6-carboxamide has shown promise in preclinical studies as a potential lead compound for drug discovery. Its structural features suggest that it may interact with specific proteins or enzymes, thereby influencing cellular processes. The carboxamide group, for example, can participate in hydrogen bonding interactions, which are crucial for the binding affinity of small molecules to their targets. This property makes it an attractive candidate for further optimization.

The synthesis of 7-Methylthio-1H-benzimidazole-6-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methylthio group typically involves thiolation reactions, while the formation of the carboxamide bond often requires amidation techniques. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 7-Methylthio-1H-benzimidazole-6-carboxamide is its potential as a scaffold for drug development. By leveraging its structural features, medicinal chemists can design analogs with enhanced potency, selectivity, and pharmacokinetic properties. This approach has been successful in other areas of pharmaceutical research, where benzimidazole derivatives have been modified to improve their therapeutic efficacy.

Current research is focused on understanding the mechanisms by which 7-Methylthio-1H-benzimidazole-6-carboxamide interacts with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its binding mode. These studies not only provide insights into its mechanism of action but also guide the design of more effective derivatives.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a component in agrochemicals and specialty chemicals due to its chemical stability and reactivity. The ability to functionalize its structure allows for diverse applications in various industries.

As interest in natural product-inspired drug discovery grows, compounds like 7-Methylthio-1H-benzimidazole-6-carboxamide are being revisited for their potential therapeutic benefits. The benzimidazole scaffold is prevalent in many natural products known for their biological activities. By synthesizing derivatives based on these natural templates, researchers aim to uncover new therapeutic agents with improved efficacy and reduced side effects.

The future directions for research on 7-Methylthio-1H-benzimidazole-6-carboxamide include exploring its role in treating chronic diseases such as cancer and neurodegenerative disorders. Preclinical studies have shown promising results in animal models, suggesting that it may have therapeutic potential when further developed into a drug candidate.

In conclusion, 7-Methylthio-1H-benzimidazole-6-carboxamide (CAS No. 1804092-16-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As synthetic methodologies continue to advance and our understanding of biological mechanisms deepens, this compound is poised to play a crucial role in the discovery of novel drugs.